molecular formula C15H22N4O3 B8331079 tert-Butyl 4-[(pyridin-3-ylamino)carbonyl]piperazine-1-carboxylate

tert-Butyl 4-[(pyridin-3-ylamino)carbonyl]piperazine-1-carboxylate

Cat. No.: B8331079
M. Wt: 306.36 g/mol
InChI Key: CGCXLISHMXONHE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Tert-Butyl 4-[(pyridin-3-ylamino)carbonyl]piperazine-1-carboxylate is a useful research compound. Its molecular formula is C15H22N4O3 and its molecular weight is 306.36 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C15H22N4O3

Molecular Weight

306.36 g/mol

IUPAC Name

tert-butyl 4-(pyridin-3-ylcarbamoyl)piperazine-1-carboxylate

InChI

InChI=1S/C15H22N4O3/c1-15(2,3)22-14(21)19-9-7-18(8-10-19)13(20)17-12-5-4-6-16-11-12/h4-6,11H,7-10H2,1-3H3,(H,17,20)

InChI Key

CGCXLISHMXONHE-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C)OC(=O)N1CCN(CC1)C(=O)NC2=CN=CC=C2

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 2,2,2-trichloroethyl pyridin-3-ylcarbamate (15.0 g, 55.7 mmol), 1-(tert-butoxycarbonyl)piperazine (15.5 g, 83.5 mmol), diisopropylethylamine (9.70 ml, 55.7 mmol) and dimethylsulfoxide (300 ml) was stirred at 70° C. for 12 hours, the reaction mixture was poured into water and the mixture was extracted with ethyl acetate. The extract was washed with water and dried over anhydrous magnesium sulfate and the solvent was distilled off under reduced pressure. The residue was recrystallized from a mixed solvent of hexane and ethyl acetate to obtain the desired product (5.74 g, 33.6%) as a solid.
Quantity
15 g
Type
reactant
Reaction Step One
Quantity
15.5 g
Type
reactant
Reaction Step One
Quantity
9.7 mL
Type
reactant
Reaction Step One
Quantity
300 mL
Type
reactant
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two
Yield
33.6%

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